Cas no 2758004-74-7 (1-oxaspiro3.3heptan-6-one)

• Product Name: 1-oxaspiro3.3heptan-6-one
• CAS No: 2758004-74-7
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD34601222
• CID: 5666303
• PubChem ID: 165994519
• Update Time: 2025-06-13

1-oxaspiro3.3heptan-6-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23925507
• 1-oxaspiro[3.3]heptan-6-one
• 2758004-74-7
• EN300-27736925
• 1-oxaspiro3.3heptan-6-one

• MDL： MFCD34601222
• Inchi： 1S/C6H8O2/c7-5-3-6(4-5)1-2-8-6/h1-4H2
• InChI Key： PUAJBDOHLPLJBB-UHFFFAOYSA-N
• SMILES： O1CCC21CC(C2)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-oxaspiro3.3heptan-6-one

Exploring the Chemistry and Applications of 1-Oxaspiro[3.3]heptan-6-one (CAS No. 2758004-74-7)

The compound 1-oxaspiro[3.3]heptan-6-one (CAS No. 2758004-74-7) is a fascinating spirocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. As researchers continue to explore novel spirocyclic compounds, this particular molecule stands out for its oxygen-containing heterocycle and rigid molecular framework, which make it valuable for pharmaceutical development, material science, and synthetic chemistry.

One of the most intriguing aspects of 1-oxaspiro[3.3]heptan-6-one is its spiro center, which creates a three-dimensional structure that can influence biological activity and material properties. This characteristic has led to growing interest in its potential as a building block for drug discovery, particularly in the design of bioactive molecules targeting neurological disorders and metabolic diseases. Recent studies have shown that similar spirocyclic ketones can exhibit improved metabolic stability compared to their linear counterparts.

From a synthetic chemistry perspective, the preparation of 2758004-74-7 involves interesting ring-forming reactions that challenge conventional synthetic approaches. The development of efficient routes to this compound has become a topic of discussion in organic chemistry forums and research publications, with many chemists exploring catalytic methods to access this scaffold. The compound's stereochemical complexity makes it particularly valuable for studying asymmetric synthesis techniques.

In material science, 1-oxaspiro[3.3]heptan-6-one has shown promise as a precursor for advanced polymers with unique thermal and mechanical properties. Its incorporation into polymer backbones can impart enhanced rigidity while maintaining processability, making it attractive for specialty coatings and high-performance materials. Researchers are particularly interested in how the spiro structure might influence polymer crystallinity and thermal stability.

The compound's molecular architecture also makes it relevant to current discussions about sustainable chemistry. Many researchers are investigating whether bio-based routes could be developed for producing this and similar spirocyclic compounds, potentially reducing reliance on petrochemical feedstocks. This aligns with growing industry interest in green synthetic methods and atom-efficient processes.

Analytical characterization of 2758004-74-7 presents interesting challenges due to its unique structure. Advanced techniques like NMR spectroscopy and X-ray crystallography are often required to fully elucidate its conformation and electronic properties. The compound's spectral fingerprints have become valuable references for researchers working with similar oxygen-containing spirocycles.

Looking to the future, 1-oxaspiro[3.3]heptan-6-one may play an important role in emerging areas like molecular machines and smart materials. Its constrained geometry could be useful for designing molecular switches or components of nanoscale devices. Additionally, the pharmaceutical industry continues to explore its potential as a privileged scaffold for drug development, particularly in areas requiring three-dimensional molecular diversity.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when handling 2758004-74-7, including the use of appropriate personal protective equipment and chemical storage protocols. The compound's chemical stability under various conditions remains an active area of investigation.

The commercial availability of 1-oxaspiro[3.3]heptan-6-one has improved in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound with varying levels of purity grades and custom synthesis options. This increased accessibility is likely to accelerate research into its applications and derivatives.

In conclusion, 1-oxaspiro[3.3]heptan-6-one (CAS No. 2758004-74-7) represents an exciting example of how structural complexity in small molecules can lead to diverse applications across multiple scientific disciplines. As synthetic methods improve and our understanding of its properties deepens, this compound may find even broader utility in fields ranging from medicinal chemistry to advanced materials engineering.